Acetophenone, 5'-amino-2'-(octyloxy)-, thiosemicarbazone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Acetophenone, 5'-amino-2'-(octyloxy)-, thiosemicarbazone is a bioactive chemical.
Scientific Research Applications
Chemical Properties and Structural Studies :
- The presence of a methyl substituent at the C(2) carbon of acetophenone thiosemicarbazone induces unusual heterobridging in certain complexes, leading to notable chemical behaviors such as a short Cu--Cu distance, demonstrating the compound's unique structural characteristics (Lobana et al., 2007).
Synthesis and Characterization :
- Acetophenone thiosemicarbazone derivatives have been synthesized and characterized, showing significant antimicrobial and antioxidant activities. This indicates their potential application in the development of new pharmaceutical drugs and biomolecules (Meeran & Ravisankar, 2020).
- Microwave-assisted synthesis methods have been employed to create new derivatives of acetophenone thiosemicarbazones, which exhibit remarkable antibacterial and antifungal activities (Thanh & Nguyen Thi Quynh Giang, 2010).
Biological Applications and Antimicrobial Activity :
- Thiosemicarbazone derivatives, including those related to acetophenone, demonstrate various biological properties. They act as antioxidants, antifungals, antimicrobials, and show potential in anticancer applications (Opletalová et al., 2008).
- Specific acetophenone thiosemicarbazone derivatives show promise as antidiabetic agents, possessing good antioxidant activity and demonstrating effectiveness as α-glycosidase and α-amylase inhibitors (Tok et al., 2022).
properties
CAS RN |
13724-21-5 |
---|---|
Product Name |
Acetophenone, 5'-amino-2'-(octyloxy)-, thiosemicarbazone |
Molecular Formula |
C17H28N4OS |
Molecular Weight |
336.5 g/mol |
IUPAC Name |
[(Z)-1-(5-amino-2-octoxyphenyl)ethylideneamino]thiourea |
InChI |
InChI=1S/C17H28N4OS/c1-3-4-5-6-7-8-11-22-16-10-9-14(18)12-15(16)13(2)20-21-17(19)23/h9-10,12H,3-8,11,18H2,1-2H3,(H3,19,21,23)/b20-13- |
InChI Key |
MAGLAWWHGUHGCI-DEDYPNTBSA-N |
Isomeric SMILES |
CCCCCCCCOC1=C(C=C(C=C1)N)/C(=N\NC(=S)N)/C |
SMILES |
CCCCCCCCOC1=C(C=C(C=C1)N)C(=NNC(=S)N)C |
Canonical SMILES |
CCCCCCCCOC1=C(C=C(C=C1)N)C(=NNC(=S)N)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Acetophenone, 5'-amino-2'-(octyloxy)-, thiosemicarbazone |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.